Cas no 1071866-32-4 (4-({(tert-butoxy)carbonylamino}methyl)-5-methylfuran-2-carboxylic acid)

• Product Name: 4-({(tert-butoxy)carbonylamino}methyl)-5-methylfuran-2-carboxylic acid
• CAS No: 1071866-32-4
• MF: C₁₂H₁₇NO₅
• MW: 255.267083883286
• CID: 6045254
• PubChem ID: 59332993
• Update Time: 2025-09-19

4-({(tert-butoxy)carbonylamino}methyl)-5-methylfuran-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-({(tert-butoxy)carbonylamino}methyl)-5-methylfuran-2-carboxylic acid
• 4-({[(tert-butoxy)carbonyl]amino}methyl)-5-methylfuran-2-carboxylic acid
• 1071866-32-4
• EN300-1589667
• SCHEMBL2845479

• Inchi： 1S/C12H17NO5/c1-7-8(5-9(17-7)10(14)15)6-13-11(16)18-12(2,3)4/h5H,6H2,1-4H3,(H,13,16)(H,14,15)
• InChI Key： TVXQSECMGTYSCS-UHFFFAOYSA-N
• SMILES： O(C(NCC1C=C(C(=O)O)OC=1C)=O)C(C)(C)C

Computed Properties

• Exact Mass: 255.11067264g/mol
• Monoisotopic Mass: 255.11067264g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 323
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 88.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Furans Furoic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Furans Furoic acid and derivatives Furoic acids